Cas no 2877751-23-8 (N-{[4-fluoro-1-(5-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide)

• Product Name: N-{[4-fluoro-1-(5-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide
• CAS No: 2877751-23-8
• MF: C₁₆H₂₅FN₄O₂
• MW: 324.393707036972
• CID: 5309857
• PubChem ID: 165431967
• Update Time: 2025-06-11

N-{[4-fluoro-1-(5-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-Fluoro-1-(5-methoxy-2-pyrimidinyl)-4-piperidinyl]methyl]-2,2-dimethylpropanamide
• 2877751-23-8
• AKOS040887344
• F6822-3556
• N-{[4-fluoro-1-(5-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide

• Inchi： 1S/C16H25FN4O2/c1-15(2,3)13(22)20-11-16(17)5-7-21(8-6-16)14-18-9-12(23-4)10-19-14/h9-10H,5-8,11H2,1-4H3,(H,20,22)
• InChI Key： HYMZBDJECFABIW-UHFFFAOYSA-N
• SMILES： FC1(CNC(C(C)(C)C)=O)CCN(C2N=CC(=CN=2)OC)CC1

Computed Properties

• Exact Mass: 324.19615422g/mol
• Monoisotopic Mass: 324.19615422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[4-fluoro-1-(5-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide

N-{[4-Fluoro-1-(5-Methoxypyrimidin-2-yl)piperidin-4-yl]methyl}-2,2-Dimethylpropanamide (CAS No. 2877751-23-8): An Overview

N-{[4-Fluoro-1-(5-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877751-23-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of N-{[4-fluoro-1-(5-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide includes a piperidine ring, a fluoro-substituted phenyl group, and a methoxy-substituted pyrimidine moiety. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic applications. The presence of the fluoro and methoxy groups enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the potential of N-{[4-fluoro-1-(5-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits strong inhibitory activity against protein kinases, which are key targets in the treatment of cancer and inflammatory diseases. The selective inhibition of these kinases can lead to reduced cell proliferation and inflammation, making it a valuable tool in drug development.

In addition to its enzymatic inhibition properties, N-{[4-fluoro-1-(5-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide has shown promise in preclinical studies for its ability to modulate G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways. The compound's interaction with specific GPCRs can lead to therapeutic benefits in conditions such as neurological disorders and cardiovascular diseases.

The pharmacokinetic profile of N-{[4-fluoro-1-(5-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide has also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Its metabolic stability ensures that it remains active for an extended period, which is beneficial for maintaining therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{[4-fluoro-1-(5-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

Furthermore, the compound's potential as a combination therapy with existing drugs is being explored. Synergistic effects have been observed when N-{[4-fluoro-1-(5-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide is used in conjunction with other targeted therapies. This approach could enhance treatment outcomes and reduce the likelihood of drug resistance.

In conclusion, N-{[4-fluoro-1-(5-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877751-23-8) represents a promising advancement in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.